![molecular formula C15H15N3O2S B287420 ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate](/img/structure/B287420.png)
ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate, also known as MBT-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBT-1 is a pyrazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.
Mechanism of Action
The exact mechanism of action of ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to act through a variety of pathways, including inhibition of cell proliferation, modulation of the immune response, and neuroprotection. This compound has been shown to inhibit the activity of several enzymes involved in cell proliferation, including cyclin-dependent kinases and topoisomerases. It has also been shown to modulate the activity of several immune cells, including T cells and B cells. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, modulation of the immune response, and neuroprotection. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to inhibition of cell growth and proliferation. In immune cells, this compound has been shown to modulate the activity of several key signaling pathways, leading to modulation of the immune response. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is its versatility, as it has potential applications in a range of research fields. In addition, this compound has been shown to have low toxicity, making it a promising candidate for further development. However, one limitation of this compound is its relatively low solubility, which may make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate. One area of interest is the development of new cancer therapies based on the inhibition of cell proliferation by this compound. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a range of research fields.
Synthesis Methods
Ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate can be synthesized using a variety of methods, including the reaction of 4-methyl-1,3-benzothiazol-2-amine with ethyl acetoacetate and hydrazine hydrate, followed by cyclization with acetic anhydride. Another method involves the reaction of 4-methyl-1,3-benzothiazol-2-amine with ethyl acetoacetate and acetic anhydride, followed by cyclization with hydrazine hydrate.
Scientific Research Applications
Ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in various research fields, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer therapies. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In immunology, this compound has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.
Properties
Molecular Formula |
C15H15N3O2S |
---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
ethyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carboxylate |
InChI |
InChI=1S/C15H15N3O2S/c1-4-20-14(19)11-8-16-18(10(11)3)15-17-13-9(2)6-5-7-12(13)21-15/h5-8H,4H2,1-3H3 |
InChI Key |
IFPQQVXHOCFDCK-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC3=C(C=CC=C3S2)C)C |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC3=C(C=CC=C3S2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.